Cas no 18113-81-0 (2-ethyl-5-methyl-Pyridine)

• Product Name: 2-ethyl-5-methyl-Pyridine
• CAS No: 18113-81-0
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 865481
• PubChem ID: 519519
• Update Time: 2025-04-19

2-ethyl-5-methyl-Pyridine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-methyl-Pyridine
• 2-Ethyl-5-methylpyridine
• pyridine, 2-ethyl-5-methyl-
• 5-Methyl-2-ethyl pyridine
• SB54346
• 2WWW2MR72E
• SCHEMBL469189
• DB-365092
• BS-49493
• 18113-81-0
• CHEBI:179424
• 5-Methyl-2-ethylpyridine
• E78001
• EN300-7613348

• Inchi： 1S/C8H11N/c1-3-8-5-4-7(2)6-9-8/h4-6H,3H2,1-2H3
• InChI Key： COHDGTRFTKHYSJ-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=CC=1CC

Computed Properties

• Exact Mass: 121.08923
• Monoisotopic Mass: 121.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 0.917-0.923
• Refractive Index: 1.495-1.502
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines